BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Ammonium
lodide: CAS Number and Safety Data

Author: BenchChem Technical Support Team. Date: March 2026

Compound of Interest

Compound Name: Ammonium iodide
Cat. No.: B7797801
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Ammonium iodide (NHal) is an inorganic compound utilized in various chemical syntheses
and laboratory applications.[1] This guide provides comprehensive details regarding its
Chemical Abstracts Service (CAS) number and a thorough examination of its safety data sheet
(SDS), tailored for researchers, scientists, and professionals in drug development.

Chemical Identification

The globally recognized identifier for ammonium iodide is:

« CAS Number: 12027-06-4[2][3]

Physicochemical Properties

Ammonium iodide is a white to light yellow crystalline solid.[4] It is highly soluble in water and
also soluble in ethanol.[1] The compound is known to be light-sensitive and hygroscopic,
meaning it readily absorbs moisture from the air.[4]
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Safety and Hazard Information

Ammonium iodide presents several hazards that necessitate careful handling and storage.

Skin Irritation: Category 2[5]
o Eye Irritation: Category 2[5]

o Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory
irritation)[5][6][7]

o Specific Target Organ Toxicity (Repeated Exposure): Category 1 (Affects the thyroid through
prolonged or repeated oral exposure)

The following Hazard (H) and Precautionary (P) statements are associated with ammonium
iodide:

e H315: Causes skin irritation[7]
e H319: Causes serious eye irritation[7]
e H335: May cause respiratory irritation[6][7]

o H372: Causes damage to organs (thyroid) through prolonged or repeated exposure if
swallowed
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GHS Pictogram:

Caption: GHS pictograms for irritation and health hazard.

Experimental Protocols and Safety Procedures
Adherence to strict safety protocols is mandatory when handling ammonium iodide.
A detailed protocol for donning and using PPE is as follows:

o Eye Protection: Wear chemical safety goggles or a face shield.[4]

o Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).

» Respiratory Protection: In case of dust formation, use a NIOSH-approved N95 dust mask or
a higher-level respirator.

» Body Protection: Wear a lab coat and ensure skin is not exposed.

» Ventilation: Always handle ammonium iodide in a well-ventilated area, preferably within a
chemical fume hood, to keep airborne concentrations low.[4][5]

e Hygroscopic and Light-Sensitive Nature: Store in a tightly closed container in a cool, dry
place, protected from light and moisture.[4]

e Incompatibilities: Keep away from strong oxidizing agents, air, and moisture.[4]
e Dust Control: Minimize dust generation and accumulation during handling.[4]

o Hygiene: Wash hands thoroughly after handling and before breaks.[4][5] Do not eat, drink, or
smoke in the work area.

In the event of exposure, the following steps should be taken immediately:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[4][5] Seek medical attention.[4]
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» Skin Contact: Remove contaminated clothing and flush the affected skin with plenty of water
for at least 15 minutes.[4] Seek medical attention if irritation persists.[5]

« Inhalation: Move the individual to fresh air.[4] If breathing is difficult, administer oxygen.[4] If
not breathing, give artificial respiration.[4] Seek immediate medical attention.[4]

 Ingestion: Do NOT induce vomiting.[4] If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of water or milk.[4] Seek immediate medical attention.[4]

Toxicological Information

The toxicological properties of ammonium iodide have not been fully investigated.[4]
However, prolonged exposure to iodides may lead to "iodism" in sensitive individuals, with
symptoms including skin rash, headache, and irritation of mucous membranes.[5] Chronic
ingestion during pregnancy has been associated with adverse effects on the fetus.[4] The
primary target organ for toxicity is the thyroid.[4]

Workflow and Logical Relationships

The following diagram illustrates the logical workflow for the safe handling of ammonium
iodide.

( )

s FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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